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Compound of Interest

Compound Name: Tetracosyl acrylate

Cat. No.: B3053072

Introduction

Tetracosyl acrylate (C27H5202) is a long-chain alkyl acrylate ester that holds significant
promise in the fields of polymer chemistry, materials science, and drug delivery. Its chemical
structure, characterized by a C24 alkyl chain attached to an acrylate moiety, imparts unique
properties that are of considerable interest for the development of novel materials and
therapeutic systems. This technical guide provides an in-depth overview of tetracosyl
acrylate, including its physicochemical properties, synthesis, and potential applications, with a
particular focus on its relevance to drug development professionals.

Physicochemical Properties

The molecular formula of tetracosyl acrylate is C27H5202, and it has a molecular weight of
approximately 408.70 g/mol .[1][2][3] Its IUPAC name is tetracosyl prop-2-enoate. The
compound is registered under the CAS number 50698-54-9.[4] A summary of its key physical
and chemical properties is presented in Table 1.
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Property Value Reference
Molecular Formula C27H5202 [1112][3]
Molecular Weight 408.70 g/mol [4111]12]13]
IUPAC Name tetracosyl prop-2-enoate

CAS Number 50698-54-9 [4]

Boiling Point (Predicted) 481.8 +14.0 °C [1][3]
Density (Predicted) 0.864 £ 0.06 g/cm3 [11[3]

Flash Point (Predicted) 190.3 °C

LogP (Predicted) 9.31770

Refractive Index (Predicted) 1.456

Synthesis and Characterization

Experimental Protocol: Synthesis of Tetracosyl Acrylate

A common method for the synthesis of long-chain alkyl acrylates like tetracosyl acrylate is

through the esterification of acrylic acid with the corresponding long-chain alcohol. The

following is a generalized protocol:

Materials:

e Tetracosanol

e Acrylic acid

e An appropriate acid catalyst (e.g., p-toluenesulfonic acid)

e An appropriate solvent (e.g., toluene)

e An inhibitor to prevent polymerization of acrylic acid (e.g., hydroquinone)

e Sodium bicarbonate solution
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e Anhydrous magnesium sulfate

e Rotary evaporator

o Standard laboratory glassware for reflux reaction
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, dissolve
tetracosanol in toluene.

o Add a molar excess of acrylic acid, a catalytic amount of p-toluenesulfonic acid, and a small
amount of hydroquinone.

» Heat the mixture to reflux. The water produced during the esterification will be collected in
the Dean-Stark trap.

» Monitor the reaction progress by thin-layer chromatography (TLC).
e Once the reaction is complete, cool the mixture to room temperature.

e Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid
catalyst and unreacted acrylic acid.

e Wash the organic layer with brine.
o Dry the organic layer over anhydrous magnesium sulfate and filter.

* Remove the solvent under reduced pressure using a rotary evaporator to yield the crude
tetracosyl acrylate.

e The product can be further purified by column chromatography if necessary.
Characterization:

The successful synthesis and purity of tetracosyl acrylate can be confirmed using various
analytical techniques:
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* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectroscopy can
be used to confirm the chemical structure of the molecule.

« Infrared (IR) Spectroscopy: The presence of the ester carbonyl group and the carbon-carbon
double bond of the acrylate moiety can be confirmed by characteristic absorption bands in
the IR spectrum.

o Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight
of the compound and to confirm its elemental composition.

Applications in Drug Development

The long alkyl chain of tetracosyl acrylate imparts a hydrophobic character, making its
polymers suitable for various applications in drug delivery where controlled release and
biocompatibility are crucial.

Transdermal Drug Delivery:

Polymers and copolymers derived from long-chain acrylates are extensively used as pressure-
sensitive adhesives in transdermal patches. These adhesives must provide good skin adhesion
without causing irritation, and they play a critical role in the release kinetics of the drug. The
hydrophobicity of poly(tetracosyl acrylate) can be tailored to control the solubility and diffusion
of drugs through the polymer matrix and into the skin.

Controlled-Release Coatings:

Acrylate-based polymers are widely employed as coatings for oral dosage forms to achieve
enteric protection or sustained release of the active pharmaceutical ingredient (API). The
physicochemical properties of the polymer, such as its glass transition temperature and
hydrophobicity, can be modulated by incorporating monomers like tetracosyl acrylate. This
allows for the design of coatings that release the drug at a specific site in the gastrointestinal
tract or over a prolonged period.

Workflow Diagrams

Caption: Workflow for the synthesis and characterization of tetracosyl acrylate.
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Caption: General workflow for the polymerization of tetracosyl acrylate and its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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